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Abstract

Galactonic acid, a sugar acid derived from galactose, holds potential for various applications
in the pharmaceutical and cosmeceutical industries. However, a thorough evaluation of its
safety and toxicological profile is paramount before its widespread adoption. This technical
guide provides a comprehensive overview of the currently available toxicological data on
galactonic acid. A striking finding is the significant lack of robust safety studies, creating a
critical knowledge gap for researchers and drug development professionals. This document
summarizes the sparse existing information, highlights the considerable data deficiencies, and
outlines the necessary experimental investigations required to establish a comprehensive
safety profile for galactonic acid.

Introduction

Galactonic acid is a naturally occurring sugar acid. It is a metabolite in certain biological
pathways and can be found in various natural sources.[1] While its potential applications are of
interest, its toxicological properties have not been thoroughly investigated. This guide aims to
collate and present the available safety data for galactonic acid to the scientific community,
with a clear emphasis on the existing data gaps.

Physicochemical Properties
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A summary of the known physicochemical properties of galactonic acid is presented in Table
1.

Property Value Source

Molecular Formula C6H1207 PubChem[1]

Molecular Weight 196.16 g/mol PubChem[1]

Physical Description Solid Human Metabolome Database
Water Solubility Freely soluble in water Guidechem[2]

Toxicological Data: A Landscape of Scarcity

A comprehensive literature search for toxicological data on galactonic acid reveals a
significant lack of information. Key toxicological endpoints remain uncharacterized, presenting
a major hurdle for any safety assessment. The available information is summarized in Table 2,
which starkly illustrates the extent of the missing data.
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Toxicological Endpoint

Data Available for Galactonic Acid

Acute Toxicity
Oral LD50 No data available
Dermal LD50 No data available

Inhalation LC50

No data available

Sub-chronic/Chronic Toxicity

Repeated Dose Toxicity

No data available

Carcinogenicity

No data available

Genotoxicity/Mutagenicity

Ames Test

No data available

Chromosomal Aberration

No data available

Micronucleus Test

No data available

Reproductive and Developmental Toxicity

No data available

Dermal and Ocular Irritation

No data available

Skin Sensitization

No data available

The Cosmetic Ingredient Review (CIR) Expert Panel concluded that there is insufficient data to

determine the safety of galactonolactone, a related compound that hydrolyzes to galactonic

acid, in cosmetic formulations.[3][4] This further underscores the lack of safety information for

this class of compounds.

Safety Data Sheets (SDS) for related substances often state that the toxicological properties

have not been fully investigated.[5] For instance, the SDS for 4-O-B3-D-Galactopyranosyl-D-

gluconic acid indicates that the substance shall not be classified as acutely toxic, a skin/eye

irritant, a sensitizer, mutagenic, carcinogenic, or a reproductive toxicant, but this is based on a

lack of evidence rather than comprehensive testing.[6]

Metabolism and Pharmacokinetics (ADME)
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There is limited specific information on the absorption, distribution, metabolism, and excretion

(ADME) of galactonic acid. It is known to be a metabolite in galactosemia, a genetic disorder,
where it can be detected in the urine of patients.[7] This suggests that it can be absorbed and

systemically distributed. However, detailed pharmacokinetic studies are absent.

Proposed Workflow for a Comprehensive Safety
Assessment

Given the significant data gaps, a structured approach is necessary to build a robust safety
profile for galactonic acid. The following workflow outlines the key experimental stages
required.
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Phase 1: In Vitro Assessment

Genotoxicity Screening Cytotoxicity Assays In Vitro Skin/Eye Irritation
(Ames, Chromosomal Aberration) (e.g., Neutral Red Uptake) (e.g., EpiDerm™, EpiOcular™)

Phase 2: Acute Toxicity

Y Y

Acute Oral Toxicity Acute Dermal Toxicity
(e.g., OECD 420/423) (e.g., OECD 402)

Phase 3: Repeated Dove & Advanced Stuq 'ies

Sub-chronic Repeated Dose Toxicity
(28-day or 90-day study)

Reproductive/Developmental Toxicity Screening .
(e.g., OECD 421/422) ADME Studies

Phase 4: ‘;inal Safety Assessment

Data Integration & Risk Assessment

Y

Establishment of NOAEL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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